Cas no 845544-42-5 (3-Butoxy-N,N-dimethylpropanamide)

• Product Name: 3-Butoxy-N,N-dimethylpropanamide
• CAS No: 845544-42-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD23135463
• CID: 1023833
• PubChem ID: 54576648
• Update Time: 2025-10-25

3-Butoxy-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Butoxy-N,N-dimethylpropanamide
• 3-Butoxy-N,N-dimethylpropamide
• FT-0716621
• DTXSID20712310
• SCHEMBL102640
• AKOS016005498
• 845544-42-5
• LVYXPOCADCXMLP-UHFFFAOYSA-N
• DA-23885

• MDL： MFCD23135463
• Inchi： 1S/C9H19NO2/c1-4-5-7-12-8-6-9(11)10(2)3/h4-8H2,1-3H3
• InChI Key： LVYXPOCADCXMLP-UHFFFAOYSA-N
• SMILES： O(CCC(N(C)C)=O)CCCC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Butoxy-N,N-dimethylpropanamide

3-Butoxy-N,N-dimethylpropanamide (CAS No. 845544-42-5): A Versatile Chemical Compound with Broad Applications

3-Butoxy-N,N-dimethylpropanamide (CAS No. 845544-42-5) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This chemical, also known by its systematic name, belongs to the class of amide derivatives and is characterized by its unique molecular structure, which combines a butoxy group with a dimethylpropanamide moiety. The compound's versatility stems from its balanced hydrophobicity and solubility properties, making it a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and specialty chemicals.

The growing interest in 3-Butoxy-N,N-dimethylpropanamide is reflected in recent search trends, where queries like "3-Butoxy-N,N-dimethylpropanamide uses" and "CAS 845544-42-5 properties" have seen a steady increase. Researchers and industry professionals are particularly interested in its role as a solvent additive and reaction intermediate in organic synthesis. The compound's ability to modify solubility parameters while maintaining thermal stability makes it particularly useful in polymer chemistry and coating formulations.

From a chemical perspective, 3-Butoxy-N,N-dimethylpropanamide exhibits several notable characteristics. Its molecular formula (C9H19NO2) and weight (173.25 g/mol) indicate a medium-sized organic molecule with good handling properties. The presence of both polar (amide) and non-polar (butoxy) groups in its structure contributes to its amphiphilic nature, allowing it to function as a phase-transfer agent in certain reactions. Recent studies have explored its potential as a green chemistry alternative to more traditional solvents, aligning with current industry trends toward sustainable chemical processes.

In the pharmaceutical sector, 3-Butoxy-N,N-dimethylpropanamide has shown promise as a building block for drug development. Its structural features make it suitable for creating prodrugs or modifying the pharmacokinetic properties of active pharmaceutical ingredients. Searches for "3-Butoxy-N,N-dimethylpropanamide in medicine" have increased by 35% in the past year, reflecting growing academic and commercial interest. The compound's stability under physiological conditions and its predictable metabolism profile contribute to its potential in drug formulation applications.

The agrochemical industry has also taken notice of 3-Butoxy-N,N-dimethylpropanamide, particularly in the development of new pesticide formulations and herbicide adjuvants. Its ability to enhance the penetration of active ingredients through plant cuticles while maintaining low phytotoxicity makes it valuable for crop protection products. Recent patent filings mentioning this compound have focused on its use in controlled-release systems and foliar applications, addressing current agricultural challenges related to efficiency and environmental impact.

From a commercial standpoint, the market for 3-Butoxy-N,N-dimethylpropanamide has shown steady growth, with projections indicating a compound annual growth rate of 6-8% through 2025. This growth is driven by increasing demand from specialty chemical manufacturers and research institutions. Quality specifications for industrial-grade material typically require purity levels above 98%, with HPLC being the preferred analytical method for verification. Storage recommendations generally suggest keeping the compound in cool, dry conditions away from strong oxidizers to maintain stability.

Recent advancements in synthetic methodologies have improved the production efficiency of 3-Butoxy-N,N-dimethylpropanamide. Modern catalytic processes have reduced energy consumption and byproduct formation compared to traditional routes. These developments align with the chemical industry's focus on process intensification and waste minimization, topics that frequently appear in current chemical engineering literature and conference discussions.

Safety considerations for handling 3-Butoxy-N,N-dimethylpropanamide are consistent with standard organic compound protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's biodegradability profile and ecotoxicological data have become increasingly important evaluation criteria for potential users, reflecting broader industry shifts toward environmental responsibility in chemical selection.

Analytical characterization of 3-Butoxy-N,N-dimethylpropanamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide comprehensive structural verification and purity assessment, which are crucial for research and industrial applications. The compound's spectral fingerprints have been well-documented in chemical databases, facilitating its identification in complex mixtures.

Looking forward, the applications of 3-Butoxy-N,N-dimethylpropanamide are expected to expand into emerging fields such as advanced material science and energy storage systems. Preliminary research suggests potential utility in battery electrolyte formulations and polymer electrolytes, areas that are currently receiving substantial research funding worldwide. These developments position the compound as a potentially important material in the transition to renewable energy technologies.

In conclusion, 3-Butoxy-N,N-dimethylpropanamide (CAS No. 845544-42-5) represents a versatile and valuable chemical compound with diverse applications across multiple industries. Its unique combination of physicochemical properties, coupled with growing interest in sustainable chemistry solutions, ensures its continued relevance in scientific and industrial contexts. As research into its potential uses expands, this compound is likely to play an increasingly important role in addressing contemporary technological challenges.